Cas no 995-45-9 (Tributylchlorosilane)

Tributylchlorosilane Properties

Names and Identifiers

• Tri-n-butylchlorosilane
• Tri-n-butylchlorosilane~Tri-n-butylsilyl chloride
• Chlorotri-n-butylsilane
• Tributylchlorosilane
• Chlorotributylsilane
• tributyl(chloro)silane
• Tri-n-butylchlorosilane(Chlorotri-n-butylsilane)
• Silane, tributylchloro-
• JSQJUDVTRRCSRU-UHFFFAOYSA-N
• Tributylsilyl chloride
• C12H27ClSi
• NSC139852
• chloro-tri-n-butylsilane
• chloro -tri-n-butylsilane
• Chlorotributylsilane, 97%
• Tributylchlorosilane, Selectophore(TM)
• LS-14168
• CX2EDU6MJ7
• CS-0152430
• MFCD00000509
• NS00043072
• FT-0604878
• EINECS 213-627-1
• NSC 139852
• DTXSID6061367
• D92713
• 995-45-9
• T3524
• NSC-139852
• UNII-CX2EDU6MJ7
• Ethyl 2-(ethoxycarbonylamino)butanoate
• AKOS015848699
• ?Tributylchlorosilane
• SCHEMBL348204
• DB-057789
• DTXCID7049130
• +Expand

• MDL： MFCD00000509
• InChIKey： JSQJUDVTRRCSRU-UHFFFAOYSA-N
• Inchi： 1S/C12H27ClSi/c1-4-7-10-14(13,11-8-5-2)12-9-6-3/h4-12H2,1-3H3
• SMILES： Cl[Si](C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1742537

Computed Properties

• Exact Mass: 234.15700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 9
• Monoisotopic Mass: 234.157
• Heavy Atom Count: 14
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.57100
• PSA: 0.00000
• Refractive Index: n20/D 1.446(lit.)
• Water Partition Coefficient: Reacts with water.
• Boiling Point: 250-252 °C(lit.)
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Color/Form: Not determined.
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive
• Density: 0.879 g/mL at 25 °C(lit.)

Tributylchlorosilane Security Information

• Symbol: GHS05
• WGK Germany：1
• Safety Term：8
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：II
• Risk Phrases：R34; R37
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2987 8/PG 2
• Hazard Statement： H314
• Warning Statement： P280-P305 + P351 + P338-P310
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：II
• Risk Phrases： 34-37
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10-21

Tributylchlorosilane Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents